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Compound of Interest

Compound Name: Losoxantrone

Cat. No.: B1675152 Get Quote

Introduction

Losoxantrone, also known as biantrazole, is a potent anthrapyrazole antineoplastic agent and

an analog of mitoxantrone.[1] Its primary mechanism of action involves intercalating into DNA

and inhibiting topoisomerase II, which disrupts DNA replication and repair, ultimately leading to

cell death.[2][3] Accurate and consistent preparation of Losoxantrone stock solutions is critical

for obtaining reliable and reproducible results in cell-based assays. These application notes

provide a detailed protocol for the preparation, storage, and use of Losoxantrone solutions in

a research setting.

Physicochemical Properties
A summary of the key chemical and physical properties of Losoxantrone and its hydrochloride

salt is presented below. It is crucial to use the correct molecular weight corresponding to the

specific form of the compound being used for accurate molar concentration calculations.
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Property Losoxantrone
Losoxantrone
Hydrochloride

Citation

Molecular Formula C₂₂H₂₇N₅O₄ C₂₂H₂₉Cl₂N₅O₄ [2][4]

Molecular Weight 425.5 g/mol 498.4 g/mol [2][4]

CAS Number 88303-60-0 88303-61-1 [2][4]

Appearance
Solid (Specific color

not detailed)
Solid [4]

Synonyms
Biantrazole, DuP 941,

C-1941

Losoxantrone HCl,

NSC 357885, CI-941
[1][4]

Solubility and Storage Recommendations
Proper solubilization and storage are essential to maintain the stability and activity of

Losoxantrone. The following table provides solubility information and recommended storage

conditions.

Parameter Recommendation Citation

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Powder Storage

Short-term (days to weeks): 0 -

4°C, dry, dark. Long-term

(months to years): -20°C, dry,

dark.

[4]

Stock Solution Storage

Short-term (days to weeks): 0 -

4°C. Long-term (months):

-20°C. Aliquot to avoid

repeated freeze-thaw cycles.

[4][5]

Mechanism of Action Pathway
Losoxantrone exerts its cytotoxic effects primarily by targeting DNA and essential nuclear

enzymes, leading to the induction of apoptosis.
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Caption: Mechanism of action for Losoxantrone in a cancer cell.

Experimental Protocols
Safety Precaution: Losoxantrone is a potent cytotoxic agent and should be handled with

extreme care using appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses. All procedures involving the powdered compound or concentrated

stock solutions should be performed in a certified chemical fume hood or biological safety

cabinet.

Protocol 1: Preparation of a 10 mM Losoxantrone Stock
Solution
Objective: To prepare a high-concentration primary stock solution of Losoxantrone in DMSO.

Materials:

Losoxantrone powder (hydrochloride salt, MW: 498.4 g/mol )

Anhydrous or sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Micropipettes and sterile filter tips

Procedure:

Calculation: Determine the mass of Losoxantrone HCl required. To make 1 mL of a 10 mM

stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 498.4 g/mol = 4.984 mg

Weighing: In a chemical fume hood, carefully weigh out approximately 5 mg of

Losoxantrone HCl powder and record the exact weight. Transfer the powder to a sterile
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microcentrifuge tube.

Dissolution:

Based on the actual mass weighed, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 498.4 (mg/mmol)] x 100

Add the calculated volume of DMSO to the microcentrifuge tube containing the powder.

Mixing: Vortex the solution vigorously for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

[6]

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50

µL) in sterile, light-protected microcentrifuge tubes to minimize freeze-thaw cycles. Store the

aliquots at -20°C for long-term use.[4]

Start Calculate Mass
(e.g., for 10 mM)

Weigh Powder
(Use Fume Hood) Add DMSO Vortex to Dissolve Aliquot Solution Store at -20°C End

Click to download full resolution via product page

Caption: Workflow for preparing a Losoxantrone stock solution.

Protocol 2: Preparation of Working Solutions for Cell
Culture
Objective: To dilute the concentrated DMSO stock solution to final working concentrations in

cell culture medium.

Materials:
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10 mM Losoxantrone stock solution in DMSO

Sterile, complete cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or multi-well plates

Micropipettes and sterile filter tips

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM Losoxantrone stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes,

first prepare an intermediate dilution. For example, create a 1 mM solution by diluting the 10

mM stock 1:10 in sterile cell culture medium or PBS (e.g., 5 µL of 10 mM stock + 45 µL of

medium).

Final Dilution: Use the stock or intermediate solution to prepare the final working

concentrations directly in the cell culture medium. For example, to prepare 1 mL of a 1 µM

working solution from a 1 mM intermediate stock:

Use the formula C₁V₁ = C₂V₂.

(1000 µM)(V₁) = (1 µM)(1000 µL)

V₁ = 1 µL.

Add 1 µL of the 1 mM intermediate stock to 999 µL of complete cell culture medium.

Vehicle Control: It is essential to prepare a vehicle control containing the same final

concentration of DMSO as the highest concentration of Losoxantrone used in the

experiment. For most cell lines, the final DMSO concentration should not exceed 0.5% to

avoid solvent-induced cytotoxicity.[5]

Application to Cells: Mix the working solutions gently by pipetting and add the appropriate

volume to your cell culture plates.
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Application Notes and Best Practices
Working Concentration Range: The optimal concentration of Losoxantrone will vary

depending on the cell line and assay duration. Based on data for the related compound

mitoxantrone, a starting range of 0.01 µM to 10 µM is recommended for initial cytotoxicity

screening.[7][8]

Fresh Dilutions: Always prepare fresh working dilutions from the frozen DMSO stock for each

experiment to ensure consistency and avoid degradation that may occur in aqueous

solutions.[6]

Solubility Issues: If precipitation occurs when diluting the DMSO stock into aqueous culture

medium, try vortexing the solution immediately after adding the stock. Adding the stock to the

medium dropwise while vortexing can also help prevent precipitation.[6]

Confirmation of Activity: The bioactivity of the prepared stock solution should be periodically

confirmed using a standard cell viability assay (e.g., MTT or CellTiter-Glo®) with a sensitive

cell line to ensure the compound has not degraded during storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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